Cas no 57224-63-2 ((2S,3R)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxybutanoate)

(2S,3R)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxybutanoate Properties

Names and Identifiers

• N-Cbz-L-threonine methyl ester
• Z-Thr-OMe
• Z-L-Threonine methyl ester
• N-Carbobenzyloxy-L-threonine methyl ester
• CBZ-L-THREONINE METHYL ESTER
• Cbz-Thr-OMe
• L-carbobenzylolxy-L-threonine methyl ester
• N-CARBOBENZOXY-L-THREONINE METHYL ESTER
• N-CBz-Threo-OMe
• Z-L-Thr-OMe
• Z-THREONINE-OME
• (2S,3R)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxybutanoate
• OPZWAOJFQFYYIX-KOLCDFICSA-N
• C29H32N2O4
• N-Alpha-Carbobenzoxy-L-Threonine Methyl Ester
• KM0077
• 5855AE
• 8403AB
• AM82256
• N-(Benzyloxycarbon
• +Expand

• MDL： MFCD00038585
• InChIKey： OPZWAOJFQFYYIX-KOLCDFICSA-N
• Inchi： 1S/C13H17NO5/c1-9(15)11(12(16)18-2)14-13(17)19-8-10-6-4-3-5-7-10/h3-7,9,11,15H,8H2,1-2H3,(H,14,17)/t9-,11+/m1/s1
• SMILES： O([H])[C@]([H])(C([H])([H])[H])[C@@]([H])(C(=O)OC([H])([H])[H])N([H])C(=O)OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 267.11100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Heavy Atom Count: 19
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Surface Charge: 0
• Topological Polar Surface Area: 84.9

Experimental Properties

• LogP: 1.22610
• PSA: 84.86000
• Refractive Index: 1.4365
• Water Partition Coefficient: miscible
• Boiling Point: 444.7℃ at 760 mmHg
• Melting Point: 92-94 °C (lit.)
• Color/Form: Not available
• Solubility: Not available
• Specific Rotation: -18 º (c=1, MeOH)
• Optical Activity: [α]25/D −18°, c = 1 in methanol
• Density: 1.2100 (rough estimate)

(2S,3R)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxybutanoate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport

(2S,3R)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxybutanoate Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%